Cas no 1807009-57-9 (3-Amino-4-methoxy-5-phenylpyridine)

• Product Name: 3-Amino-4-methoxy-5-phenylpyridine
• CAS No: 1807009-57-9
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 4899437
• Update Time: 2025-05-20

3-Amino-4-methoxy-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-methoxy-5-phenylpyridine

• Inchi： 1S/C12H12N2O/c1-15-12-10(7-14-8-11(12)13)9-5-3-2-4-6-9/h2-8H,13H2,1H3
• InChI Key： ODFNTFIRYARVBM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN=CC=1C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-4-methoxy-5-phenylpyridine

Introduction to 3-Amino-4-methoxy-5-phenylpyridine (CAS No. 1807009-57-9)

3-Amino-4-methoxy-5-phenylpyridine, a compound with the CAS number 1807009-57-9, is a versatile and intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a methoxy substituent, and a phenyl ring attached to a pyridine core. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The pyridine core is a six-membered heterocyclic aromatic ring containing one nitrogen atom. This structure is prevalent in many biologically active compounds and pharmaceuticals due to its ability to form stable complexes with metal ions and its potential for modulating biological processes. The presence of the amino group at the 3-position enhances the molecule's basicity and reactivity, making it suitable for conjugation reactions and functionalization. The methoxy substituent at the 4-position adds polarity and can influence the compound's solubility and interactions with biological targets. Finally, the phenyl ring at the 5-position introduces additional aromaticity and can enhance the molecule's stability and binding affinity.

Recent studies have explored the potential of 3-Amino-4-methoxy-5-phenylpyridine in various therapeutic areas. One notable application is in the development of novel antioxidants. The combination of the amino group and the methoxy substituent can enhance the compound's ability to scavenge free radicals, making it a promising candidate for treating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant properties, 3-Amino-4-methoxy-5-phenylpyridine has shown potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential therapeutic option for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-Amino-4-methoxy-5-phenylpyridine have also been investigated. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. Its good oral bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

In terms of synthetic methods, several efficient routes have been developed to synthesize 3-Amino-4-methoxy-5-phenylpyridine. One common approach involves the condensation of an appropriate pyridine derivative with an amino-containing reagent followed by methylation to introduce the methoxy group. These synthetic strategies are not only cost-effective but also scalable, making them suitable for large-scale production in industrial settings.

The structural versatility of 3-Amino-4-methoxy-5-phenylpyridine has also led to its use as a building block in combinatorial chemistry. By modifying different functional groups or introducing additional substituents, researchers can generate a diverse library of compounds with varying biological activities. This approach has been particularly useful in drug discovery programs aimed at identifying new leads for various diseases.

In conclusion, 3-Amino-4-methoxy-5-phenylpyridine (CAS No. 1807009-57-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological properties and synthetic accessibility, make it a valuable molecule for further exploration in both academic and industrial settings. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the development of novel therapeutics.